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Compound of Interest

Compound Name: Salicylidene2-aminopyridine

Cat. No.: B15069772

Essential Safety and Handling Guide for
Salicylidene-2-aminopyridine

This guide provides immediate and essential safety, operational, and disposal information for
handling Salicylidene-2-aminopyridine. The information is primarily based on the safety data for
its precursor, 2-Aminopyridine, due to the limited availability of a specific Safety Data Sheet
(SDS) for the final product. Researchers should handle Salicylidene-2-aminopyridine with the
same level of caution as its hazardous components.

Hazard Summary & Quantitative Data

Salicylidene-2-aminopyridine is toxic if swallowed or in contact with skin, causes severe skin
burns and eye damage, and is harmful to aquatic life with long-lasting effects[1]. The following
table summarizes key quantitative data, primarily from the precursor 2-Aminopyridine, which
should be used as a conservative guideline.
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Parameter Value Reference
Acute Toxicity (Oral) Category 3 [1]
Acute Toxicity (Dermal) Category 3 [1]

Skin Corrosion/Irritation

Category 1A (Causes severe

skin burns)

[1]

Serious Eye Damage/Irritation

Category 1 (Causes serious

eye damage)

[1]

Aquatic Hazard (Acute)

Category 3

[1]

Aquatic Hazard (Chronic)

Category 3

[1]

Melting Point 55-60°C/131-140 °F [2]
Boiling Point 204 - 210°C/399.2 - 410 °F [2]
Flash Point 92 °C/197.6 °F [2]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to ensure personal safety.

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.sigmaaldrich.com/US/en/sds/aldrich/a77997
https://www.sigmaaldrich.com/US/en/sds/aldrich/a77997
https://www.sigmaaldrich.com/US/en/sds/aldrich/a77997
https://www.sigmaaldrich.com/US/en/sds/aldrich/a77997
https://www.sigmaaldrich.com/US/en/sds/aldrich/a77997
https://www.sigmaaldrich.com/US/en/sds/aldrich/a77997
https://www.geneseo.edu/sites/default/files/2022-10/2-AMINOPYRIDINE%20sds_1.pdf
https://www.geneseo.edu/sites/default/files/2022-10/2-AMINOPYRIDINE%20sds_1.pdf
https://www.geneseo.edu/sites/default/files/2022-10/2-AMINOPYRIDINE%20sds_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15069772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield.[3][4][5]

Protects against splashes,
sprays, and irritating mists that
can cause severe eye

damage.[1]

Skin Protection

Flame retardant antistatic
protective clothing, including a
lab coat that extends below the
knee.[1][4] Wear appropriate
protective gloves (e.g., Silver
Shield or 4H laminate under
heavy-duty chemically

resistant outer gloves).[4][5]

Prevents skin contact, which
can be toxic and cause severe
burns.[1]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if dust is
generated or exposure limits
are exceeded.[2][3][6]

Protects against inhalation of
toxic dust.[1]

Footwear

Closed-toed shoes.[4]

Protects feet from spills.

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the safe handling of Salicylidene-2-aminopyridine in a laboratory setting.

e Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably under a chemical fume hood[3][6].

o Ensure that an eyewash station and safety shower are readily accessible[2].

o Remove all sources of ignition as the substance is combustible and can form explosive

mixtures with air on intense heating[1][2].

e Handling the Chemical:
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o Do not eat, drink, or smoke when using this product[1][2].
o Avoid breathing dust, vapor, mist, or gas[3][6].
o Wash hands and any exposed skin thoroughly after handling[1][2].

o Minimize dust generation and accumulation[3].

o Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area[2][3].

o Store locked up, away from incompatible materials such as acids and strong oxidizing
agents[2][6].

Emergency Procedures

Immediate action is critical in case of exposure or spills.
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Incident First Aid Measures

Immediately rinse with plenty of water for
several minutes, removing contact lenses if

Eye Contact i o
present and easy to do so. Continue rinsing and

call an ophthalmologist[1][2][6].

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with water/shower. Call a physician
immediately[1][2][6].

If swallowed, give water to drink (two glasses at
Ingestion most). Seek medical advice immediately. Do
NOT induce vomiting[1][2][6].

Move the person to fresh air. Call a physician[1]

Inhalation
[21[6].
Evacuate personnel to a safe area. Wear
appropriate PPE. Sweep up the material and
Spill place it into a suitable disposal container. Avoid

generating dust. Do not flush into surface water

or the sanitary sewer system[2][6].

Disposal Plan

Dispose of Salicylidene-2-aminopyridine and its containers in accordance with local, regional,
and national regulations.

o Waste Classification: This material should be treated as hazardous waste due to its
toxicity[7].

o Container Disposal: Dispose of the contents and container to an approved waste disposal
plant[1][2][6]. Do not reuse empty containers.

Experimental Workflow

The following diagram illustrates the standard workflow for handling Salicylidene-2-
aminopyridine safely.
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Safe Handling Workflow for Salicylidene-2-aminopyridine
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Caption: Safe Handling Workflow for Salicylidene-2-aminopyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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